Cas no 35970-78-6 (6-phenyl-3H,4H-thieno2,3-dpyrimidin-4-one)

6-phenyl-3H,4H-thieno2,3-dpyrimidin-4-one structure

35970-78-6 structure

Product Name:6-phenyl-3H,4H-thieno2,3-dpyrimidin-4-one

CAS No:35970-78-6

MF:C₁₂H₈N₂OS

MW:228.269721031189

MDL:MFCD01564518

CID:855161

PubChem ID:682824

Update Time:2025-04-19

6-phenyl-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

- 6-Phenylthieno[2,3-d]pyrimidin-4(3H)-one
- (2-phenyl-1H-indol-1-yl)acetic acid
- 6-PHENYL-3H-THIENO[2,3-D]PYRIMIDIN-4-ONE
- 6-phenyl-3-hydrothiopheno[2,3-d]pyrimidin-4-one
- AC1LEA0H
- Maybridge3_003073
- STOCK2S-58350
- SureCN4416533
- 6-phenyl-3H,4H-thieno2,3-dpyrimidin-4-one
- CS-0451625
- 35970-78-6
- AKOS000273181
- HMS2496H24
- SY075167
- SR-01000477040-1
- SR-01000477040
- Cambridge id 6942620
- CCG-240567
- SMR000124527
- 6-Phenylthieno[2,3-d]pyrimidin-4-ol
- AKOS015900165
- SCHEMBL11489324
- IDI1_014460
- DTXSID10350563
- DA-17001
- MLS000124081
- STL228270
- 6-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
- AE-848/15114006
- EN300-17111
- MFCD01564518
- ALBB-032391
- FS-1647
- AF-399/15539197
- Z56884142
- CHEMBL1400531
- SCHEMBL4416533
- HMS1439L15
- MDL： MFCD01564518
- Inchi： 1S/C12H8N2OS/c15-11-9-6-10(8-4-2-1-3-5-8)16-12(9)14-7-13-11/h1-7H,(H,13,14,15)
- InChI Key： DOGYRNXYBVJXFA-UHFFFAOYSA-N
- SMILES： S1C2=C(C(NC=N2)=O)C=C1C1C=CC=CC=1

Computed Properties

Exact Mass: 228.03584
Monoisotopic Mass: 228.03573406g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 312
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 69.7Å²

Experimental Properties

Melting Point: 220°C
PSA: 41.46

6-phenyl-3H,4H-thieno2,3-dpyrimidin-4-one Security Information

Hazard Category Code： 20/21/22
Safety Instruction： 36/37

6-phenyl-3H,4H-thieno2,3-dpyrimidin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM151554-5g	6-Phenylthieno[2,3-d]pyrimidin-4(3H)-one	35970-78-6	95%	5g	$445	2021-08-05
Chemenu	CM151554-250mg	6-Phenylthieno[2,3-d]pyrimidin-4(3H)-one	35970-78-6	95%	250mg	$***	2023-05-30
Chemenu	CM151554-1g	6-Phenylthieno[2,3-d]pyrimidin-4(3H)-one	35970-78-6	95%	1g	$***	2023-05-30
Chemenu	CM151554-5g	6-Phenylthieno[2,3-d]pyrimidin-4(3H)-one	35970-78-6	95%	5g	$***	2023-05-30
abcr	AB479933-	6-Phenylthieno[2,3-d]pyrimidin-4(3H)-one; .	35970-78-6			€322.50	2023-03-31
eNovation Chemicals LLC	D765089-1g	6-PHENYL-3H-THIENO[2,3-D]PYRIMIDIN-4-ONE	35970-78-6	97%	1g	$485	2024-06-06
eNovation Chemicals LLC	D765089-5g	6-PHENYL-3H-THIENO[2,3-D]PYRIMIDIN-4-ONE	35970-78-6	97%	5g	$1845	2024-06-06
Enamine	EN300-17111-0.1g	6-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one	35970-78-6	95%	0.1g	$54.0	2023-09-20
Enamine	EN300-17111-0.25g	6-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one	35970-78-6	95%	0.25g	$77.0	2023-09-20
Enamine	EN300-17111-0.5g	6-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one	35970-78-6	95%	0.5g	$140.0	2023-09-20

6-phenyl-3H,4H-thieno2,3-dpyrimidin-4-one Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

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